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Compound of Interest

Compound Name: N-Methyl-N-phenylbenzamide

Cat. No.: B159178

N-Methyl-N-phenylbenzamide: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Methyl-N-phenylbenzamide, a
tertiary amide with applications in organic synthesis and potential relevance in medicinal
chemistry. This document details its fundamental chemical properties, outlines a common
synthetic route with a detailed experimental protocol, and presents a visual workflow of the
synthesis.

Core Molecular and Physical Properties

N-Methyl-N-phenylbenzamide, also known as N-methylbenzanilide, is a substituted amide
derivative. Its core quantitative data are summarized in the table below for easy reference and

comparison.
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Property Value Source(s)
Molecular Formula C14H13NO [1112113114]
Molecular Weight 211.26 g/mol [31[5][6]
CAS Number 1934-92-5 [1][21[3]
Appearance Solid [5]

Melting Point 56-58 °C [5]

Boiling Point 341.3 °C at 760 mmHg [4]

Density 1.1+0.1 g/cm3 [5]

Flash Point 154.4 °C [4]

Insoluble in water; Soluble in
Solubility many organic solvents such as

alcohols and ethers.[5]

Synthesis of N-Methyl-N-phenylbenzamide

A common and effective method for the synthesis of N-Methyl-N-phenylbenzamide is the
Schotten-Baumann reaction, which involves the acylation of a secondary amine with an acyl
chloride in the presence of a base. In this case, N-methylaniline is acylated by benzoyl
chloride.

Experimental Protocol: Synthesis via Schotten-
Baumann Reaction

This protocol details the synthesis of N-Methyl-N-phenylbenzamide from N-methylaniline and
benzoyl chloride.

Materials:
e N-Methylaniline

e Benzoyl chloride
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e 10% aqueous sodium hydroxide solution

e Dichloromethane (or another suitable inert organic solvent)

e Anhydrous magnesium sulfate or sodium sulfate

o Standard laboratory glassware (round-bottom flask, separatory funnel, etc.)
e Magnetic stirrer and stir bar

* Ice bath

Procedure:

e Reaction Setup: In a round-bottom flask, dissolve N-methylaniline in dichloromethane. Begin
stirring the solution vigorously.

o Addition of Base: While stirring, add a 10% aqueous sodium hydroxide solution to the flask.
The reaction mixture will now be biphasic.

e Acylation: Cool the mixture in an ice bath. Slowly add benzoyl chloride dropwise to the
stirred solution. Maintain the temperature of the reaction mixture below 10 °C during the
addition.

o Reaction Progression: After the complete addition of benzoyl chloride, remove the ice bath
and allow the reaction mixture to warm to room temperature. Continue stirring for an
additional 1-2 hours to ensure the reaction goes to completion.

o Work-up: Transfer the reaction mixture to a separatory funnel. Separate the organic layer.
e Washing: Wash the organic layer sequentially with:
o Dilute hydrochloric acid (to remove any unreacted N-methylaniline).

o Saturated aqueous sodium bicarbonate solution (to neutralize any remaining benzoyl
chloride and acid).

o Brine (saturated aqueous sodium chloride solution).
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» Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate. Filter to remove the drying agent. Concentrate the filtrate under reduced
pressure using a rotary evaporator to obtain the crude product.

 Purification: The crude N-Methyl-N-phenylbenzamide can be purified by recrystallization
from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) to yield the final
product.

Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of N-Methyl-N-
phenylbenzamide via the Schotten-Baumann reaction.
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Caption: Workflow for the synthesis of N-Methyl-N-phenylbenzamide.

Signaling Pathways and Logical Relationships

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b159178?utm_src=pdf-body
https://www.benchchem.com/product/b159178?utm_src=pdf-body
https://www.benchchem.com/product/b159178?utm_src=pdf-body
https://www.benchchem.com/product/b159178?utm_src=pdf-body-img
https://www.benchchem.com/product/b159178?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159178?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

At present, there is limited specific information available in the public domain regarding the
direct involvement of N-Methyl-N-phenylbenzamide in defined biological signaling pathways.
Its utility is primarily established in the realm of synthetic chemistry as an intermediate.
However, the benzamide functional group is a common scaffold in various biologically active
molecules, suggesting that derivatives of N-Methyl-N-phenylbenzamide could potentially
interact with biological targets. Further research would be required to elucidate any such
interactions.

The logical relationship in its application is straightforward: its chemical structure allows for
further modification, making it a valuable starting material for the synthesis of more complex
molecules with potential pharmaceutical or other industrial applications.
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Caption: Logical relationship of N-Methyl-N-phenylbenzamide in synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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